Cas no 1331825-48-9 (tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate
• CAS No: 1331825-48-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD27987033
• CID: 2094225
• PubChem ID: 86811229
• Update Time: 2025-07-04

tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-allyl-3-hydroxypiperidine-1-carboxylate
• 1-Boc-3-allyl-3-hydroxypiperidine
• tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate
• FCH3133310
• SB11777
• AK171002
• 1-Boc-3-allyl-3-hydroxypiperidine, AldrichCPR
• tert-Butyl 3-allyl-3-hydroxy-piperidine-1-carboxylate
• tert-butyl 3-hydroxy-3-prop-2-enylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-hydroxy-3-(2-propen-1-yl)-, 1,1-dimethyleth
• 1-Piperidinecarboxylic acid, 3-hydroxy-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• CS-0048290
• EN300-393705
• SY098172
• 3-Allyl-1-Boc-piperidin-3-ol
• MFCD27987033
• tert-Butyl3-allyl-3-hydroxypiperidine-1-carboxylate
• AKOS025290972
• SCHEMBL17763771
• AS-34011
• 1331825-48-9

• MDL： MFCD27987033
• Inchi： 1S/C13H23NO3/c1-5-7-13(16)8-6-9-14(10-13)11(15)17-12(2,3)4/h5,16H,1,6-10H2,2-4H3
• InChI Key： CBHSLDWWMOVQSD-UHFFFAOYSA-N
• SMILES： OC1(CC=C)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.9

Additional information on tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate (CAS No. 1331825-48-9)

Tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1331825-48-9, is a significant molecule in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and applications in medicinal chemistry. The presence of both hydroxyl and propenyl functional groups in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position, a hydroxyl group at the 3-position, and a propenyl group also at the 3-position. This arrangement creates a molecule with potential for various interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their ability to modulate biological pathways effectively. The hydroxyl and propenyl groups in this compound can participate in hydrogen bonding and hydrophobic interactions, respectively, which are crucial for binding to biological targets such as enzymes and receptors. This dual functionality makes tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives have shown promise in treating various neurological disorders due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The tert-butyl group enhances lipophilicity, which can improve penetration into the CNS, while the hydroxyl and propenyl groups provide necessary binding interactions with CNS receptors.

Recent studies have highlighted the importance of piperidine-based molecules in addressing neurological conditions such as Alzheimer's disease, Parkinson's disease, and depression. For instance, modifications of piperidine rings have led to the development of acetylcholinesterase inhibitors, which are crucial for managing symptoms of Alzheimer's disease. The structural features of tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate suggest that it could serve as a precursor for such inhibitors or similar therapeutic agents.

The synthesis of tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, hydrogenation processes, and functional group transformations. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The hydroxyl group can engage in hydrogen bonding with biological targets, while the propenyl group can interact through hydrophobic effects. These interactions could lead to modulatory effects on various enzymes and receptors relevant to neurological disorders.

In conclusion, tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)piperidine-1-carboxylate (CAS No. 1331825-48-9) is a structurally complex and potentially valuable compound in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery, particularly for CNS-related therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for neurological diseases.